Cas no 392296-28-5 (4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392296-28-5
• MF: C₁₉H₁₇ClN₄O₂S₂
• MW: 432.946880102158
• CID: 6595537
• PubChem ID: 3622864
• Update Time: 2025-06-13

4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 4-chloro-N-[5-[[2-[(3,5-dimethylphenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 4-chloro-N-[5-({[(3,5-dimethylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024576949
• Oprea1_248806
• 4-chloro-N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]benzamide
• F0417-0689
• 4-chloro-N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)benzamide
• 392296-28-5

• Inchi： 1S/C19H17ClN4O2S2/c1-11-7-12(2)9-15(8-11)21-16(25)10-27-19-24-23-18(28-19)22-17(26)13-3-5-14(20)6-4-13/h3-9H,10H2,1-2H3,(H,21,25)(H,22,23,26)
• InChI Key： IXWOJWQQKLUHLW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC(C)=CC(C)=C2)=O)S1)(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 432.0481458g/mol
• Monoisotopic Mass: 432.0481458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 7.22±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Research Brief on 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392296-28-5)

In recent years, the compound 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392296-28-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiadiazole derivative has shown promising potential in various therapeutic applications, particularly in the modulation of biological pathways relevant to inflammation, cancer, and infectious diseases. The unique structural features of this compound, including the thiadiazole core and the chloro-benzamide moiety, contribute to its bioactivity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide. One key area of investigation has been its role as a potential inhibitor of protein-protein interactions (PPIs) involved in disease progression. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for the PD-1/PD-L1 axis, a critical immune checkpoint pathway in cancer immunotherapy. The study utilized a combination of molecular docking, surface plasmon resonance (SPR), and cellular assays to validate its inhibitory activity.

Another notable study, conducted by a team at the University of Cambridge (2024), explored the compound's anti-inflammatory properties. The researchers found that 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide effectively suppresses the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic applications, the synthesis and optimization of 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, which involves a key step of sulfanyl linkage formation under mild conditions. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain in the clinical translation of 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Ongoing research is exploring structural modifications and formulation strategies to enhance its drug-like properties.

In conclusion, 4-chloro-N-5-({(3,5-dimethylphenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS: 392296-28-5) represents a versatile and potent scaffold in drug discovery. Its multifaceted bioactivity, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a compelling candidate for further development. Continued interdisciplinary collaboration will be essential to unlock its full therapeutic potential and address the remaining challenges in its clinical application.